Cas no 835653-07-1 (Pyrimidine, compd. with methylbenzene (1:1))

835653-07-1 structure
Product name:Pyrimidine, compd. with methylbenzene (1:1)
Pyrimidine, compd. with methylbenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, compd. with methylbenzene (1:1)
- pyrimidine,toluene
- Pyrimidine--toluene (1/1)
- 835653-07-1
- DTXSID70834430
-
- Inchi: InChI=1S/C7H8.C4H4N2/c1-7-5-3-2-4-6-7;1-2-5-4-6-3-1/h2-6H,1H3;1-4H
- InChI Key: FFFXAPBDRXWTBU-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1.C1=CN=CN=C1
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 74.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
Pyrimidine, compd. with methylbenzene (1:1) Related Literature
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
835653-07-1 (Pyrimidine, compd. with methylbenzene (1:1)) Related Products
- 1601979-45-6(3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-)
- 1785719-35-8(Leucine, 4-fluoro-)
- 2138250-79-8(Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)
- 1311254-55-3(1-Boc-5-(Benzyloxy)-3-Methyl-1h-Pyrazolo3,4-CPyridine)
- 2306263-88-5(tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate)
- 32329-98-9(3,4'-Dimethoxy-2'-hydroxychalcone)
- 1448136-33-1(5-cyclopropyl-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-1,2-oxazole-3-carboxamide)
- 1361887-03-7(2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde)
- 2171658-34-5(2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid)
- 938869-27-3(2-{3-tert-butyl-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk
